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Compound of Interest

Compound Name: SHP836

Cat. No.: B610829 Get Quote

For researchers, scientists, and drug development professionals utilizing the SHP2 allosteric

inhibitor SHP836, adherence to proper disposal protocols is paramount for maintaining

laboratory safety and environmental compliance. This guide provides essential, step-by-step

information for the safe handling and disposal of SHP836, its contaminated materials, and

empty containers.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All handling of

SHP836 should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation. In the event of a spill, absorb the material with an inert

substance and place it in a sealed container for disposal as hazardous waste.

Step-by-Step Disposal Procedures
The proper disposal of SHP836, as with any laboratory chemical, must comply with local, state,

and federal regulations. The following procedures are based on general best practices for

chemical waste disposal and should be adapted to meet the specific requirements of your

institution and jurisdiction.

1. Unused or Expired SHP836:

Unused or expired SHP836 should be treated as chemical waste.
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Do not dispose of solid SHP836 or its solutions down the drain or in the regular trash.

The compound should be offered to a licensed professional waste disposal company for

incineration in a chemical incinerator equipped with an afterburner and scrubber.

2. Contaminated Labware and Materials:

All labware, such as vials, pipette tips, and syringes, that has come into direct contact with

SHP836 must be considered contaminated.

Disposable contaminated materials should be collected in a designated, clearly labeled

hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with an appropriate solvent

(e.g., ethanol or acetone) three times. The rinsate from these cleaning procedures must be

collected and disposed of as hazardous chemical waste.

3. Empty Containers:

Empty containers of SHP836 should be triple-rinsed with a suitable solvent.

The rinsate from the cleaning process is considered hazardous and must be collected for

proper disposal with other chemical waste.

After triple-rinsing, the container can be disposed of according to your institution's guidelines

for non-hazardous lab glass or plastic.

Quantitative Data Summary
While specific quantitative data for SHP836's environmental impact is not readily available in

the provided search results, the following table summarizes key operational parameters for its

handling and storage.
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Parameter Value Source

Storage Temperature (Stock

Solution)

-20°C for up to 1 year; -80°C

for up to 2 years
MedchemExpress

Recommended Solvents
DMSO, Ethanol, Dimethyl

Formamide
MedchemExpress

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of SHP836 and

related materials.
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Caption: Logical workflow for the safe disposal of SHP836.

To cite this document: BenchChem. [Proper Disposal of SHP836: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610829#shp836-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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